Cas no 35566-32-6 (5-Iminothianthrene)

5-Iminothianthrene structure

Product Name:5-Iminothianthrene

CAS No:35566-32-6

Molecular Formula:C₁₂H₉NS₂

Molecular Weight:231.33656001091

CID:2941236

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5-Iminothianthrene Properties

Names and Identifiers

- 5-iminothianthrene
- InChIKey： RTLAQZILLORCIR-UHFFFAOYSA-N
- Inchi： 1S/C12H9NS2/c13-15-11-7-3-1-5-9(11)14-10-6-2-4-8-12(10)15/h1-8,13H
- SMILES： S1(C2C=CC=CC=2SC2C=CC=CC1=2)=N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Heavy Atom Count: 15
Complexity: 242
XLogP3: 5.2
Topological Polar Surface Area: 80.3

5-Iminothianthrene Related Literature

1. First example of “click” copper(i) catalyzed azide-alkynecycloaddition in supercritical carbon dioxide: application to the functionalization of aliphatic polyesters

Bruno Grignard,Stephanie Schmeits,Raphaël Riva,Christophe Detrembleur,Philippe Lecomte,Christine Jérôme Green Chem., 2009,11, 1525-1529
2. Atom-economical, catalyst-free hydrosulfonation of densely functionalized alkenes: access to oxindole-containing sulfones†

Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
3. DNA-based routes to semiconducting nanomaterials

Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
4. NON-LINEAR ANALYSIS OF THE EFFECT OF WORKING-MEMORY CAPACITY ON ORGANIC-SYNTHESIS PROBLEM SOLVING

Dimitrios STAMOVLASIS Chem. Educ. Res. Pract., 2000,1, 375-380
5. Molecular association induced by flow in solutions of some macromolecular polyelectrolytes

Discuss. Faraday Soc., 1958,25, 150-157
6. A novel genetically encoded fluorescent protein as a Cu(i) indicator†

Xi Yan,Xiang Li,Sha-Sha Lv,Da-Cheng He Dalton Trans., 2012,41, 727-729
7. Dynamics of water and template molecules in the interlayer space of a layered aluminophosphate. Experimental inelastic neutron scattering spectra and molecular dynamics simulated spectra

Phys. Chem. Chem. Phys., 1999,1, 5711-5715
8. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
9. Multivariate calibration of chlorophyll a using partial least squares and electronic absorption spectroscopy

Analyst, 1996,121, 581-584
10. Contents

Anal. Methods, 2011,3, 475-487

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